Cas no 353767-06-3 (<br>2-Amino-4-(4-iodo-phenyl)-5,6,7,8,9,10,11,12,13,14-decahydro-cyclododeca[b] pyridine-3-carbonitrile)

• Product name: <br>2-Amino-4-(4-iodo-phenyl)-5,6,7,8,9,10,11,12,13,14-decahydro-cyclododeca[b] pyridine-3-carbonitrile
• CAS No: 353767-06-3
• MF: C₂₂H₂₆IN₃
• MW: 459.36641740799
• CID: 3087242
• PubChem ID: 2164980

<br>2-Amino-4-(4-iodo-phenyl)-5,6,7,8,9,10,11,12,13,14-decahydro-cyclododeca[b] pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• <br>2-Amino-4-(4-iodo-phenyl)-5,6,7,8,9,10,11,12,13,14-decahydro-cyclododeca[b] pyridine-3-carbonitrile
• STL169270
• AK-968/12573148
• 353767-06-3
• 2-AMINO-4-(4-IODOPHENYL)-5,6,7,8,9,10,11,12,13,14-DECAHYDROCYCLODODECA[B]PYRIDIN-3-YL CYANIDE
• Oprea1_384420
• 2-amino-4-(4-iodophenyl)-5,6,7,8,9,10,11,12,13,14-decahydrocyclododeca[b]pyridine-3-carbonitrile
• AKOS005367076

• Inchi： InChI=1S/C22H26IN3/c23-17-13-11-16(12-14-17)21-18-9-7-5-3-1-2-4-6-8-10-20(18)26-22(25)19(21)15-24/h11-14H,1-10H2,(H2,25,26)
• InChI Key： KGNMAQPJHDPBND-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 459.11715Da
• Monoisotopic Mass: 459.11715Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 1
• Complexity: 465
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.5
• Topological Polar Surface Area: 62.7Ų